Cas no 80583-01-3 (1,4-Methanonaphthalen-2(1H)-one, 3,4-dihydro-6,7-dimethoxy-)

• Product name: 1,4-Methanonaphthalen-2(1H)-one, 3,4-dihydro-6,7-dimethoxy-
• CAS No: 80583-01-3
• MF: C₁₃H₁₄O₃
• MW: 218.24846
• CID: 705378
• PubChem ID: 71421171

1,4-Methanonaphthalen-2(1H)-one, 3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanonaphthalen-2(1H)-one, 3,4-dihydro-6,7-dimethoxy-
• 6,7-dimethoxy-2-benzonorbornenone
• 80583-01-3
• 6,7-Dimethoxy-3,4-dihydro-1,4-methanonaphthalen-2(1H)-one
• DTXSID90840336

• Inchi： InChI=1S/C13H14O3/c1-15-12-5-8-7-3-10(11(14)4-7)9(8)6-13(12)16-2/h5-7,10H,3-4H2,1-2H3
• InChI Key： LEVVMDKWXIVHBK-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C3CC(C2=C1)CC3=O)OC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų